Cas no 2091545-04-7 (2,2-dimethyl-1-(2-methylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-(2-methylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2091545-04-7
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 5825016
• PubChem ID: 131537301
• Update Time: 2025-05-20

2,2-dimethyl-1-(2-methylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(2-methylphenyl)cyclopropane-1-carboxylic acid
• 2091545-04-7
• EN300-1831795

• Inchi： 1S/C13H16O2/c1-9-6-4-5-7-10(9)13(11(14)15)8-12(13,2)3/h4-7H,8H2,1-3H3,(H,14,15)
• InChI Key： ROKIDEUDCGXAJV-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=CC=2C)CC1(C)C)=O

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-dimethyl-1-(2-methylphenyl)cyclopropane-1-carboxylic acid

2,2-dimethyl-1-(2-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 2091545-04-7): Properties, Applications, and Market Insights

2,2-dimethyl-1-(2-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 2091545-04-7) is a specialized organic compound with a unique cyclopropane backbone. This cyclopropane carboxylic acid derivative has garnered significant attention in pharmaceutical and agrochemical research due to its structural features and potential bioactivity. The presence of both dimethyl groups and a 2-methylphenyl substituent contributes to its distinctive chemical behavior, making it valuable for various synthetic applications.

The molecular structure of 2,2-dimethyl-1-(2-methylphenyl)cyclopropane-1-carboxylic acid features a strained three-membered cyclopropane ring, which is known to impart interesting reactivity patterns. This cyclopropane derivative exhibits moderate polarity due to the carboxylic acid functional group, influencing its solubility in organic solvents. Researchers are particularly interested in how the steric effects from the 2,2-dimethyl substitution affect the compound's interactions in biological systems, a topic frequently searched in academic databases and AI-powered research tools.

In pharmaceutical applications, 2,2-dimethyl-1-(2-methylphenyl)cyclopropane-1-carboxylic acid serves as a crucial building block for drug discovery. Its structure appears in several patent applications for potential therapeutic agents, particularly in the development of anti-inflammatory compounds and enzyme inhibitors. The methyl-substituted cyclopropane core is being investigated for its ability to modulate protein-protein interactions, a hot topic in current medicinal chemistry research that aligns with frequent search queries about "protein-targeting small molecules."

The agrochemical industry has shown growing interest in cyclopropane-containing compounds like this derivative, especially in developing new generation plant growth regulators and pest control agents. The 2-methylphenyl group in this molecule may contribute to improved bioavailability in plant systems, a subject often explored in recent agricultural chemistry publications and frequently searched in scientific databases.

Synthetic approaches to 2,2-dimethyl-1-(2-methylphenyl)cyclopropane-1-carboxylic acid typically involve cyclopropanation reactions of appropriate olefin precursors. Modern methods emphasize atom-economical and environmentally friendly processes, reflecting the current industry focus on green chemistry that dominates many search trends in chemical synthesis. The compound's carboxylic acid functionality allows for straightforward derivatization, making it versatile for further chemical modifications.

Analytical characterization of 2,2-dimethyl-1-(2-methylphenyl)cyclopropane-1-carboxylic acid typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's purity and identity, crucial for research applications where precise molecular structure is essential. Recent search data shows increasing interest in "advanced characterization of strained ring systems," highlighting the relevance of this analytical information.

The stability profile of 2,2-dimethyl-1-(2-methylphenyl)cyclopropane-1-carboxylic acid makes it suitable for various formulation applications. While the cyclopropane ring is inherently strained, the dimethyl substitution at the 2-position provides steric stabilization. This balance between reactivity and stability is a key consideration in many recent publications and frequently appears in search queries about "stable cyclopropane derivatives."

Market demand for specialized cyclopropane carboxylic acid derivatives has been steadily increasing, particularly in the pharmaceutical and specialty chemicals sectors. 2,2-dimethyl-1-(2-methylphenyl)cyclopropane-1-carboxylic acid represents a niche but growing segment, with compound-specific searches showing upward trends in professional chemical databases and procurement platforms.

Recent scientific literature reveals innovative applications of 2,2-dimethyl-1-(2-methylphenyl)cyclopropane-1-carboxylic acid in materials science, particularly in the development of functional polymers and liquid crystals. The compound's ability to introduce both rigidity (from the cyclopropane ring) and controlled polarity (from the carboxylic acid) makes it valuable for designing advanced materials with specific properties, a topic generating significant search traffic in materials science forums.

Quality control standards for 2,2-dimethyl-1-(2-methylphenyl)cyclopropane-1-carboxylic acid continue to evolve, with analytical methods becoming more sophisticated. Current industry best practices emphasize comprehensive characterization to ensure batch-to-batch consistency, reflecting the pharmaceutical industry's stringent requirements that dominate many quality-related search queries.

Environmental and safety considerations for handling 2,2-dimethyl-1-(2-methylphenyl)cyclopropane-1-carboxylic acid follow standard laboratory protocols for carboxylic acid compounds. While not classified as hazardous under most regulatory frameworks, proper handling procedures are recommended, consistent with general chemical safety principles that are frequently searched by laboratory professionals.

The future research directions for 2,2-dimethyl-1-(2-methylphenyl)cyclopropane-1-carboxylic acid appear promising, with potential applications expanding into new areas of chemical biology and materials engineering. The compound's unique structural features continue to inspire innovative applications, making it a subject of ongoing investigation in both academic and industrial settings, as evidenced by increasing publication rates and search volumes for related terms.